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Compound of Interest

Compound Name: Diclazuril sodium

Cat. No.: B12771262

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of diclazuril, a synthetic triazinone
anticoccidial agent, for use in broiler chickens. The document details its mechanism of action,

pharmacokinetic profile, and established protocols for efficacy and safety studies, essential for
research and development of anticoccidial drugs.

Mechanism of Action

Diclazuril is a potent anticoccidial with a distinct mode of action compared to ionophores.[1] It is
primarily active against the intracellular developmental stages of Eimeria species, specifically
targeting schizogony and gametogony.[1] Treatment with diclazuril leads to severe
degenerative changes in the first and second-generation schizonts, characterized by a loss of
internal structure and the appearance of intracytoplasmic vacuoles, which ultimately prevents
the formation of merozoites.[1] This disruption of the parasite's life cycle halts the progression
of the infection.[2][3] While the precise molecular target is not fully elucidated, research
suggests interference with mitochondrial function, cellular respiration, and nucleic acid
synthesis.[2]
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Diclazuril's inhibitory action on the Eimeria life cycle.

Pharmacokinetic Profile

Understanding the pharmacokinetics of diclazuril is crucial for determining optimal dosing
regimens. Following oral administration, diclazuril shows limited but rapid absorption. It is
primarily excreted in the feces as the unchanged parent drug.

Table 1: Pharmacokinetic Parameters of Diclazuril in Broiler Chickens
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Parameter Value Species/Conditions Reference
Route of Oral (in lactose ) )

o ] ) Broiler Chickens [4]
Administration mixture)
Dose 1 mg/kg body weight Broiler Chickens [4]
Time to Max Plasma ) ]

~6 hours Broiler Chickens [4115]
Conc. (Tmax)
Max Plasma ) )
) 1.5-2.0 pg-eq/mL Broiler Chickens [4]

Concentration (Cmax)
Plasma Elimination ~50 hours (2-2.5 ) )

) Broiler Chickens [4]
Half-life (t2) days)

Rapid equilibrium with
plasma; tissue
concentrations 2-10x

Tissue Distribution lower than plasma. Broiler Chickens [4]
Highest
concentrations in liver
and kidneys.

Excretion Primarily via feces Broiler Chickens [6]

Note: A stereoselective pharmacokinetic study showed differences between R- and S-diclazuril
enantiomers, with the S-enantiomer having a higher area under the curve (AUC) and a longer
elimination half-life.[7]

Efficacy and Dosage Data

Diclazuril is highly effective at a low inclusion rate in feed or water. The standard prophylactic
dose is 1 ppm (1 mg diclazuril per kg of complete feed).[1][8]

Table 2: Summary of Prophylactic Efficacy Studies of Diclazuril in Broilers
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. Eimeria Species
Dosage (in feed)
Challenged

Key Efficacy
Reference
Outcomes

0.5,1.0, 1.5 ppm Mixed infection

Reduced coccidiosis
mortality from 12.9%
(control) to 1.41%,

0.85%, and 0.63% -
respectively.

Significantly improved
weight and feed

conversion.

E. tenella, E.
1.0 ppm acervulina, E.

necatrix, E. brunetti

Suppressed mortality

and lesion scores.
Performance [10]
comparable to

uninfected controls.

1.0 mg/kg Eimeria spp.

Effective against
various species,
leading to improved
weight gain, reduced
mortality, lower lesion
scores, and
decreased oocyst

counts.

Table 3: Summary of Therapeutic Efficacy Studies of Diclazuril in Broilers
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) Eimeria . . .
Dosage (in . Administration Key Efficacy
Species Reference
water) Protocol Outcomes
Challenged
Significant
Administered for reduction in
5 successive lesion scores
0.5 ml/L (of
) E. tenella days after and oocyst [11]
0.25% solution)
appearance of output compared
bloody diarrhea. to infected,
untreated group.
o Significantly
Administered for
) decreased
3 successive )
0.5 ml/L (of oocyst shedding
) E. tenella days after [12]
0.25% solution) compared to
appearance of )
_ infected,
bloody diarrhea.
untreated group.
Administered for Effective
2 ml/L (of 2.5% Spontaneous 48 hours at 9-10,  prevention and [13]
solution) coccidiosis 16-17, and 24-25 treatment under
days of age. field conditions.
A quarter dose
(2.5 mg/mL) of
nanoemulsion
o produced similar
Administered for N
positive
2.5 mg/mL 5 days after
E. tenella outcomes [14]

(Nanoemulsion)

clinical signs

appeared.

(weight gain, low
lesion scores,
low oocyst count)
as the standard
10 mg/mL dose.

Experimental Protocols
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For regulatory approval and research purposes, efficacy must be demonstrated through
controlled studies. The following are standardized protocols.

This study design evaluates efficacy against specific Eimeria species under highly controlled
laboratory conditions.[15]

Objective: To determine the dose-response relationship and efficacy of diclazuril against a
specific Eimeria species.

Methodology:

Animal Model: Day-old broiler chicks, free of coccidia.

Housing: Raised in wire-floored battery cages to prevent exogenous infection.

Acclimation: 5-7 days with access to non-medicated feed and water ad libitum.

Grouping (Example):

(¢]

Group 1: Uninfected, Unmedicated Control (UUC)

[¢]

Group 2: Infected, Unmedicated Control (IUC)

[¢]

Group 3: Infected, Diclazuril 0.5 ppm

[e]

Group 4: Infected, Diclazuril 1.0 ppm

o

Group 5: Infected, Diclazuril 1.5 ppm

o Treatment: Medicated feed is provided 48 hours before experimental infection and continued
throughout the study period (typically 7-9 days post-infection).

« Infection: At approximately 14 days of age, birds in infected groups are orally inoculated with
a standardized dose of sporulated Eimeria oocysts.

o Data Collection:

o Performance: Body weight gain and feed conversion ratio.
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o Clinical Signs: Daily observation for signs of coccidiosis (e.g., bloody droppings).

o Mortality: Recorded daily.

o Lesion Scoring: At 5-7 days post-infection, a subset of birds from each group is
euthanized, and intestinal lesions are scored using a standardized method (e.g., Johnson
and Reid, 1970).

o Oocyst Counts: Fecal samples are collected to determine oocysts per gram (OPG).

e Analysis: Statistical comparison of treated groups against the IUC and UUC groups.
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Workflow for a typical battery cage efficacy study.

This design confirms the drug's effectiveness under conditions that simulate a commercial
poultry production environment.[9][10]
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Objective: To evaluate the efficacy of diclazuril in an environment with built-up litter, allowing for
natural parasite cycling.

Methodology:

Animal Model: Day-old broiler chicks.
» Housing: Floor pens with fresh litter (e.g., wood shavings).

o Grouping: Similar to the battery cage study, but with larger groups per pen (e.g., 50-100
birds/pen) and multiple replicate pens per treatment.

« Infection: Can be achieved by either:
o Seeder Bird Method: Introducing a small number of infected "seeder" birds into the pens.
o Infected Litter: Spreading a known quantity of sporulated oocysts evenly over the litter.

o Treatment: Medicated feed is provided from day one until the end of the trial (typically 42-49
days).

» Data Collection:
o Performance: Final body weight, overall feed conversion, and mortality.
o Lesion Scoring: Performed at peak infection periods (e.g., days 21 and 28).
o Litter Oocyst Counts: To monitor the level of environmental contamination.
e Analysis: Pen is the experimental unit for statistical analysis.

This protocol is designed to determine how diclazuril is absorbed, distributed, metabolized, and
excreted in broilers.

Objective: To characterize the plasma concentration-time profile of diclazuril and its key PK
parameters.

Methodology:
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Animal Model: Healthy broiler chickens of a specific age/weight.
Housing: Individual cages to allow for precise dosing and sample collection.

Dosing: A single oral dose of diclazuril (e.g., 1 mg/kg body weight) is administered directly
into the crop.

Blood Sampling: Blood samples are collected from the wing vein into heparinized tubes at
predetermined time points (e.g., 0, 2, 4, 6, 8, 12, 24, 48, 72, 96, 120 hours post-dose).

Sample Processing: Plasma is separated by centrifugation and stored at -20°C or lower until
analysis.

Bioanalysis: Diclazuril concentrations in plasma are quantified using a validated analytical
method, such as High-Performance Liquid Chromatography (HPLC) or Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[5][7]

Data Analysis: Plasma concentration-time data are analyzed using non-compartmental or
compartmental modeling software to determine parameters like Cmax, Tmax, AUC, and t%.

© 2025 BenchChem. All rights reserved. 10/14 Tech Support


https://pubs.acs.org/doi/10.1021/acs.jafc.0c03091
https://pubmed.ncbi.nlm.nih.gov/32692165/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12771262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Acclimate in
Individual Cages

v

Administer Single
Oral Dose of Diclazuril

I
Blood Sampiing Schedule

Centrifuge & Separate Plasma

Store Plasma at < -20°C

Quantify Diclazuril
(e.g., LC-MS/MS)

Pharmacokinetic Modeling
(Calculate Cmax, Tmax, t¥2)

Determine PK Profile

Click to download full resolution via product page

Workflow for a single-dose pharmacokinetic study.

© 2025 BenchChem. All rights reserved. 11/14 Tech Support


https://www.benchchem.com/product/b12771262?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12771262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Dosage Calculation for Feed and Water

For Feed (Premix): The standard dosage is 1 ppm (1 mg diclazuril/kg feed).

o Formula: (Target Diclazuril Conc. (mg/ton) / Premix Conc. (g/kg)) = kg of Premix per ton of
feed

o Example: To achieve 1 ppm (1 g/ton ) using a 0.5% (5 g/kg) diclazuril premix: (1000 mg/ton /
5000 mg/kg) = 0.2 kg (200 g) of premix per ton of complete feed.[1]

For Water (Solution): Dosage typically ranges from 0.5 to 1.0 mg/L.

o Formula: (Target Conc. (mg/L) x Total Liters of Water) / Solution Strength (mg/mL) = mL of
solution to add

o Example: To medicate 1000 liters of water at 1 mg/L using a 2.5 mg/mL (0.25%) solution: (1
mg/L x 1000 L) / 2.5 mg/mL = 400 mL of diclazuril solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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